Cas no 623577-60-6 (4-Bromo-1-isopropyl-1H-imidazole)

• Product Name: 4-Bromo-1-isopropyl-1H-imidazole
• CAS No: 623577-60-6
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• MDL: MFCD22372008
• CID: 1071830
• PubChem ID: 22147996
• Update Time: 2025-04-20

4-Bromo-1-isopropyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(iso-propyl)-1H-imidazole
• 4-Bromo-1-isopropyl-1H-imidazole
• AK161499
• 1H-Imidazole, 4-bromo-1-(1-methylethyl)-
• 4-Bromo-1-isopropyl-imidazole
• 4-bromo-1-propan-2-ylimidazole
• FUKIENGJPGMFBT-UHFFFAOYSA-N
• 4-Bromo-1-(isopropyl)-1H-imidazole
• FCH1615513
• OR302118
• AX8294420
• ST24043317
• DA-04323
• EN300-679244
• SY059128
• AMY5351
• DTXSID701282129
• SCHEMBL4049344
• MFCD22372008
• DS-7337
• 4-Bromo-1-(1-methylethyl)-1H-imidazole
• 4-bromo-1-(propan-2-yl)-1H-imidazole
• 623577-60-6
• AKOS015945550
• A868494
• CS-0036631
• CS2250

• MDL： MFCD22372008
• Inchi： 1S/C6H9BrN2/c1-5(2)9-3-6(7)8-4-9/h3-5H,1-2H3
• InChI Key： FUKIENGJPGMFBT-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)C(C)C

Computed Properties

• Exact Mass: 187.99500
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 268.7±13.0°C at 760 mmHg
• PSA: 17.82000
• LogP: 2.22650

4-Bromo-1-isopropyl-1H-imidazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides